N'-(3-hydroxybenzylidene)-2,3-dihydronaphtho[2,3-b][1,4]dioxine-2-carbohydrazide

• IUPAC Name: N-[(Z)-(3-hydroxyphenyl)methylideneamino]-2,3-dihydrobenzo[g][1,4]benzodioxine-3-carboxamide
• InChI: InChI=1S/C20H16N2O4/c23-16-7-3-4-13(8-16)11-21-22-20(24)19-12-25-17-9-14-5-1-2-6-15(14)10-18(17)26-19/h1-11,19,23H,12H2,(H,22,24)/b21-11-
• InChI Key: GTGKYMNPIVLHPS-NHDPSOOVSA-N
• Canonical SMILES: C1C(OC2=CC3=CC=CC=C3C=C2O1)C(=O)NN=CC4=CC(=CC=C4)O
• Isomeric SMILES: C1C(OC2=CC3=CC=CC=C3C=C2O1)C(=O)N/N=C\C4=CC(=CC=C4)O
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

N-(3-hydroxybenzylidene)-2,3-dihydronaphtho[2,3-b][1,4]dioxine-2-carbohydrazide, commonly known as HNDC, is a synthetic compound that has gained significant attention in recent years due to its potential applications in various scientific research areas. HNDC is a member of the naphthoquinone family and has a unique chemical structure that makes it a promising candidate for various medicinal and biological applications.

Mechanism of Action

The mechanism of action of HNDC is not fully understood, but several studies have suggested that HNDC exerts its anti-cancer activity by inducing oxidative stress and DNA damage. HNDC has been shown to increase the levels of reactive oxygen species (ROS) and induce DNA damage in cancer cells, leading to apoptosis. HNDC has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and physiological effects:
HNDC has been shown to exhibit several biochemical and physiological effects in vitro and in vivo. HNDC has been shown to inhibit the activity of various enzymes, including topoisomerase II, tyrosinase, and acetylcholinesterase. HNDC has also been shown to exhibit anti-inflammatory and antioxidant activity. In animal studies, HNDC has been shown to reduce oxidative stress, inflammation, and tissue damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HNDC in lab experiments is its potent anti-cancer activity. HNDC has been shown to exhibit activity against various cancer cell lines, making it a promising candidate for cancer research. HNDC also exhibits anti-inflammatory and antioxidant activity, making it a potential candidate for the treatment of various inflammatory diseases. However, the synthesis of HNDC is a challenging process that requires expertise in organic chemistry and a well-equipped laboratory. HNDC is also a relatively new compound, and its long-term safety and toxicity are not fully understood.

Future Directions

There are several future directions for the research and development of HNDC. One potential direction is the development of HNDC-based drugs for the treatment of cancer and other diseases. Several studies have shown that HNDC exhibits potent anti-cancer activity, making it a promising candidate for cancer therapy. Another potential direction is the development of HNDC-based imaging agents for the detection of cancer and other diseases. HNDC has been shown to exhibit fluorescence properties, making it a potential candidate for imaging applications. Further research is needed to fully understand the mechanism of action of HNDC and its potential applications in various scientific research areas.

Synthesis Methods

HNDC can be synthesized through a multi-step process that involves the reaction of 2-hydroxy-1,4-naphthoquinone with hydrazine hydrate and 3-hydroxybenzaldehyde. The resulting product is then subjected to various purification steps to obtain pure HNDC. The synthesis of HNDC is a challenging process that requires expertise in organic chemistry and a well-equipped laboratory.

Scientific Research Applications

HNDC has been extensively studied for its potential applications in various scientific research areas. One of the most promising applications of HNDC is in the field of cancer research. Several studies have shown that HNDC exhibits potent anti-cancer activity against various cancer cell lines. HNDC has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in vivo. HNDC has also been studied for its potential applications in neurodegenerative diseases, cardiovascular diseases, and infectious diseases.